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Compound of Interest

Compound Name: 6-Methylhept-1-en-3-yne

Cat. No.: B15477839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Methylhept-1-en-3-yne is a chemical compound with the molecular formula C8H12 and a

molecular weight of 108.18 g/mol .[1] Its IUPAC name clearly defines its structure as a seven-

carbon heptane chain with a methyl group at the sixth position, a double bond (ene) at the first

carbon, and a triple bond (yne) at the third carbon. This guide provides a summary of the

available technical information for this compound.

Chemical Identity and Properties
A comprehensive summary of the key identifiers and physicochemical properties of 6-
Methylhept-1-en-3-yne is presented below. This data is primarily sourced from computational

models and public chemical databases.
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Property Value Source

IUPAC Name 6-Methylhept-1-en-3-yne PubChem[1]

Molecular Formula C8H12 PubChem[1]

Molecular Weight 108.18 g/mol PubChem[1]

CAS Number 28339-57-3 PubChem[1]

Canonical SMILES CC(C)CC#CC=C PubChem[1]

InChI Key
ZABDDGZHXCDSCW-

UHFFFAOYSA-N
PubChem[1]

Synthesis and Experimental Data
Currently, there is a notable absence of detailed, publicly available experimental protocols for

the specific synthesis of 6-Methylhept-1-en-3-yne in peer-reviewed literature or patents. While

general synthetic methodologies for enynes are well-established in organic chemistry, a

specific and reproducible procedure for this particular molecule has not been found in the

course of this review.

Similarly, quantitative experimental data, such as nuclear magnetic resonance (NMR) spectra,

infrared (IR) spectra, or mass spectrometry (MS) data, are not readily available in public

repositories. This lack of empirical data prevents a detailed characterization of the compound

beyond its computationally predicted properties.

Biological Activity and Drug Development Potential
There is no published research detailing the biological activity of 6-Methylhept-1-en-3-yne.

Consequently, its potential applications in drug development are currently unknown. No studies

have been identified that investigate its mechanism of action, potential therapeutic targets, or

any associated signaling pathways.

Logical Relationship Diagram: Information
Availability
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The following diagram illustrates the current state of available information for 6-Methylhept-1-
en-3-yne, highlighting the areas where data is lacking.

6-Methylhept-1-en-3-yne

Chemical Identity
(IUPAC Name, Formula, etc.)

Available

Physicochemical Properties
(Computational)

Available

Experimental Data
(Synthesis Protocols, Spectra)

Unavailable

Biological Activity
(Assays, Efficacy)

Prerequisite For

Drug Development Potential
(Targets, Pathways)

Informs

Click to download full resolution via product page

Caption: Information availability for 6-Methylhept-1-en-3-yne.

Conclusion
While the chemical structure and basic computed properties of 6-Methylhept-1-en-3-yne are

known, there is a significant gap in the scientific literature regarding its synthesis, experimental

characterization, and biological activity. For researchers and drug development professionals,

this compound represents an unexplored area of chemical space. Future research would be

required to synthesize and characterize this molecule, followed by screening for potential

biological activities to ascertain any therapeutic potential. Without such foundational research,

an in-depth technical guide with detailed experimental protocols and data is not feasible at this

time.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15477839?utm_src=pdf-body
https://www.benchchem.com/product/b15477839?utm_src=pdf-body
https://www.benchchem.com/product/b15477839?utm_src=pdf-body-img
https://www.benchchem.com/product/b15477839?utm_src=pdf-body
https://www.benchchem.com/product/b15477839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15477839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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